2-Amino-4-(2-bromophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(2-bromophenyl)-6-[(4-fluorophenyl)methyl]-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C25H17BrFN3O3S/c26-20-7-3-1-5-17(20)22-19(13-28)25(29)33-23-18-6-2-4-8-21(18)30(34(31,32)24(22)23)14-15-9-11-16(27)12-10-15/h1-12,22H,14,29H2
• InChI Key: VHMIBNVOFWGFOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C(=C(OC3=C2S(=O)(=O)N(C4=CC=CC=C43)CC5=CC=C(C=C5)F)N)C#N)Br
• Molecular Formula: C25H17BrFN3O3S
• Molecular Weight: 538.4 g/mol

Description

The compound “2-Amino-4-(2-bromophenyl)-6-(4-fluorobenzyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide” is a biochemical used for proteomics research. It has a molecular formula of C25H17BrFN3O3S and a molecular weight of 538.39.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely defined by its molecular structure. It has a molecular weight of 538.39. Other properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Monoamine Oxidase Inhibitory Activity

A study conducted by Ahmad et al. (2019) on related benzothiazine derivatives highlighted their synthesis and evaluation as selective inhibitors of monoamine oxidase A (MAO-A) and B (MAO-B). These enzymes are targeted for their role in neurological disorders, suggesting potential applications of similar compounds in designing new treatments for depression or Parkinson’s disease Ahmad et al., 2019.

Multicomponent Synthesis and Characterization

Research on the multicomponent synthesis of pyrano[3,2-c][2,1]benzothiazine derivatives, as reported by Lega et al. (2016), demonstrates the flexibility of this chemical scaffold in synthesizing a wide range of compounds. This work underscores the versatility of such compounds in generating diverse molecules that could be explored for various scientific applications, including drug discovery and material science Lega et al., 2016.

Potential Anticancer Activity

A related area of research involves the synthesis and characterization of novel benzothiazine derivatives with potential anticancer activity. For instance, studies on fluorinated 1,5 – benzothiazepines and pyrazolines suggest that structural modifications in the benzothiazine core can lead to compounds with significant biological activities, including potential applications in cancer therapy Jagadhani et al., 2015.

Antimicrobial and Antiviral Activities

Another research focus is the exploration of benzothiazine derivatives for antimicrobial and antiviral properties. For example, the synthesis and antimicrobial evaluation of novel 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile derivatives showcase the potential of these compounds in addressing resistant microbial strains, further indicating the broad utility of this chemical class in developing new antimicrobial agents Mahdi, 2015.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The mechanism of action would typically describe how the compound interacts with biological systems, but this information may not be available if the compound is not used as a drug or if its biological activity has not been studied.